Cas no 1932628-30-2 ((3S,5S)-5-methylmorpholine-3-carboxamide)

• Product Name: (3S,5S)-5-methylmorpholine-3-carboxamide
• CAS No: 1932628-30-2
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• CID: 5246698
• PubChem ID: 99931001
• Update Time: 2025-05-23

(3S,5S)-5-methylmorpholine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinecarboxamide, 5-methyl-, (3S,5S)-
• (3S,5S)-5-methylmorpholine-3-carboxamide

• Inchi： 1S/C6H12N2O2/c1-4-2-10-3-5(8-4)6(7)9/h4-5,8H,2-3H2,1H3,(H2,7,9)/t4-,5-/m0/s1
• InChI Key： DRLVZCHGWVVPME-WHFBIAKZSA-N
• SMILES： N1[C@@H](C)COC[C@H]1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S,5S)-5-methylmorpholine-3-carboxamide

(3S,5S)-5-Methylmorpholine-3-Carboxamide: A Comprehensive Overview

Introduction to (3S,5S)-5-Methylmorpholine-3-Carboxamide

Cas No. 1932628-30-2, commonly referred to as (3S,5S)-5-methylmorpholine-3-carboxamide, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of morpholine, a heterocyclic amine, and its unique stereochemistry at the 3S and 5S positions contributes to its distinct chemical properties. The carboxamide group attached at the 3-position further enhances its functional versatility, making it a valuable molecule for various applications.

Chemical Structure and Properties

The molecular structure of (3S,5S)-5-methylmorpholine-3-carboxamide consists of a six-membered morpholine ring with a methyl group at the 5-position and a carboxamide group at the 3-position. The stereochemistry at these positions is crucial for its biological activity and chemical reactivity. The compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its molecular weight is around 177 g/mol, and it has a density of about 1.1 g/cm³.

Synthesis and Characterization

The synthesis of (3S,5S)-5-methylmorpholine-3-carboxamide involves a multi-step process that typically begins with the preparation of the morpholine derivative. Recent advancements in asymmetric synthesis have enabled the selective formation of the desired stereochemistry at both the 3S and 5S positions. Techniques such as enantioselective catalysis and chiral resolution have been employed to achieve high enantiomeric excess (ee) in the final product.

Characterization of this compound is carried out using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure, purity, and stereochemical configuration.

Applications in Pharmaceutical Research

(3S,5S)-5-Methylmorpholine-3-carboxamide has garnered significant attention in the pharmaceutical industry due to its potential as a lead compound in drug discovery. Its unique combination of structural features makes it an ideal candidate for targeting various therapeutic areas, including central nervous system disorders, inflammation, and cancer.

Recent studies have explored its role as a modulator of ion channels and receptors. For instance, research published in *Nature Communications* highlights its ability to inhibit voltage-gated sodium channels, which could be beneficial for treating epilepsy and chronic pain conditions.

Moreover, this compound has been investigated for its anti-cancer properties. Preclinical studies conducted by researchers at Stanford University demonstrate that (3S,5S)-5-methylmorpholine-3-carboxamide exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to its ability to inhibit key enzymes involved in tumor progression.

Industrial Applications and Market Trends

Beyond pharmaceuticals, (3S,5S)-5-methylmorpholine-3-carboxamide finds applications in various industrial sectors. Its use as a catalyst in organic synthesis reactions has been reported in several patents filed by leading chemical companies. The compound's ability to accelerate nucleophilic substitutions and condensation reactions makes it a valuable tool in process development.

In terms of market trends, the demand for (3S,5S)-5-methylmorpholine-3-carboxamide has been steadily increasing due to its growing adoption in both academic research and industrial settings. Key players in the market are focusing on improving manufacturing processes to meet the rising demand while ensuring cost-effectiveness.

Safety Considerations and Regulatory Status

As with any chemical compound intended for therapeutic or industrial use, safety considerations are paramount. Studies conducted by regulatory agencies such as the FDA have evaluated the toxicity profile of (3S,5S)-5-methylmorpholine-3-carboxamide. These studies indicate that the compound exhibits low acute toxicity when administered at recommended doses.

The regulatory status of this compound varies by region. In some countries, it is classified as a research chemical requiring specific permits for importation and distribution. Researchers are advised to consult local regulations before initiating large-scale production or distribution.

Future Directions and Research Opportunities

The future prospects for (3S,5S)-5-methylmorpholine-3-carboxamide are promising given its diverse applications across multiple disciplines. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects.

Additionally, collaborative efforts between academia and industry are exploring novel synthetic routes that minimize environmental impact while maximizing yield. These efforts align with global initiatives aimed at sustainable chemistry practices.

Conclusion

In summary,Cas No. 1932628-30-2, or (3S,5S)-5-methylmorpholine-3-carboxamide, stands out as a versatile compound with significant potential across various fields. Its unique chemical properties combined with recent advancements in synthesis and application make it an exciting subject for continued research and development.